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Compound of Interest

Compound Name: A-331440

Cat. No.: B1662122

Audience: Researchers, scientists, and drug development professionals.

Introduction

A-331440 is a potent and selective histamine H3 receptor antagonist.[1] The histamine H3
receptor is a presynaptic autoreceptor that modulates the release of histamine and other
neurotransmitters in the central nervous system. As an antagonist, A-331440 blocks the
inhibitory effect of this receptor, leading to enhanced neurotransmitter release. This compound
is a valuable tool for investigating the role of the H3 receptor in various physiological processes
and for preclinical drug development. Accurate and consistent preparation of A-331440 stock
solutions is crucial for obtaining reliable and reproducible experimental results. This document
provides a detailed protocol for the preparation, storage, and handling of A-331440 stock
solutions.

Quantitative Data Summary

A summary of the key quantitative data for A-331440 dihydrochloride is provided in the table
below for easy reference.
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Parameter

Value

Source(s)

Chemical Name

4'-[3-[(3R)-3-
(Dimethylamino)-1-
pyrrolidinyllpropoxy]-[1,1-
biphenyl]-4-carbonitrile
dihydrochloride

[2](3]

CAS Number 1049740-32-0 [11[31[4][5]
Molecular Weight 422.39 g/mol [11[31[5]
Appearance White solid [3]

Purity >98% (HPLC) 2]

Solubility in Water

Up to 100 mM (<42.24 mg/mL)

[3]

Solubility in DMSO

Up to 20 mM (<8.45 mg/mL)

[3][6]

Storage of Solid

Desiccate at room temperature
or at 2-8°C

[2]

Storage of Stock Solution

Short-term (days to weeks) at
0-4°C; Long-term (months to
years) at -20°C

[1](6]

Experimental Protocols

Materials and Equipment
e A-331440 dihydrochloride powder

« Sterile, high-purity solvent (DMSO or deionized water)

« Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

o \ortex mixer

» Pipettes and sterile pipette tips
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e Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a 10 mM A-331440 Stock Solution
in DMSO

This protocol describes the preparation of 1 mL of a 10 mM stock solution in DMSO. Adjust the
volumes and mass as needed for your specific experimental requirements.

Step 1: Calculation of Mass

To prepare a 10 mM stock solution, the required mass of A-331440 dihydrochloride (MW =
422.39 g/mol ) needs to be calculated.

e Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

e Mass (mg) = 10 mmol/L x 0.001 L x 422.39 g/mol x 1000 mg/g

e Mass (mg) = 4.2239 mg

Step 2: Weighing the Compound

o Wear appropriate PPE.

» Tare a sterile microcentrifuge tube on a calibrated analytical balance.

o Carefully weigh 4.22 mg of A-331440 dihydrochloride powder into the microcentrifuge tube.
Step 3: Dissolving the Compound

e Add 1 mL of high-purity DMSO to the microcentrifuge tube containing the A-331440 powder.

o Close the tube tightly and vortex thoroughly for 1-2 minutes until the compound is completely
dissolved. Gentle warming in a 37°C water bath can aid dissolution if necessary.[1]

Step 4: Storage

o Label the tube clearly with the compound name, concentration, solvent, and date of
preparation.
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e For short-term storage, store the stock solution at 4°C.

o For long-term storage, aliquot the stock solution into smaller volumes to avoid repeated
freeze-thaw cycles and store at -20°C or lower.[1][6]

Protocol for Preparing a 50 mM A-331440 Stock Solution
in Water

This protocol describes the preparation of 1 mL of a 50 mM stock solution in deionized water.
Step 1: Calculation of Mass

e Mass (mg) = 50 mmol/L x 0.001 L x 422.39 g/mol x 1000 mg/g

e Mass (mg) =21.12 mg

Step 2: Weighing the Compound

e Follow the same procedure as described in the DMSO protocol to weigh 21.12 mg of A-
331440 dihydrochloride.

Step 3: Dissolving the Compound

e Add 1 mL of sterile, deionized water to the microcentrifuge tube.
¢ Vortex the solution until the compound is fully dissolved.

Step 4: Storage

» Label the stock solution appropriately.

» Store at 4°C for short-term use or aliquot and store at -20°C for long-term stability.

Visualizations
Workflow for A-331440 Stock Solution Preparation
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Caption: Workflow for preparing A-331440 stock solution.
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Caption: A-331440 blocks the H3 receptor, inhibiting negative feedback.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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